Virstatin
Virstatin
Brand Name:
Vulcanchem
CAS No.:
88909-96-0
VCID:
VC0162971
InChI:
InChI=1S/C16H13NO4/c18-13(19)8-3-9-17-15(20)11-6-1-4-10-5-2-7-12(14(10)11)16(17)21/h1-2,4-7H,3,8-9H2,(H,18,19)
SMILES:
C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)CCCC(=O)O
Molecular Formula:
C16H13NO4
Molecular Weight:
283.28 g/mol
Virstatin
CAS No.: 88909-96-0
Reference Standards
VCID: VC0162971
Molecular Formula: C16H13NO4
Molecular Weight: 283.28 g/mol
| CAS No. | 88909-96-0 |
|---|---|
| Product Name | Virstatin |
| Molecular Formula | C16H13NO4 |
| Molecular Weight | 283.28 g/mol |
| IUPAC Name | 4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoic acid |
| Standard InChI | InChI=1S/C16H13NO4/c18-13(19)8-3-9-17-15(20)11-6-1-4-10-5-2-7-12(14(10)11)16(17)21/h1-2,4-7H,3,8-9H2,(H,18,19) |
| Standard InChIKey | ZHXRDXTYPCPBTI-UHFFFAOYSA-N |
| SMILES | C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)CCCC(=O)O |
| Canonical SMILES | C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)CCCC(=O)O |
| Solubility | 31.8 [ug/mL] |
| Synonyms | 1h,3H-benzo(de)isoquinoline-2-butyric acid-1,3-dione isodibut izodibut |
| PubChem Compound | 145949 |
| Last Modified | Nov 11 2021 |
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